Cas no 898760-51-5 (3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone)
898760-51-5 structure
Product Name:3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone
CAS No:898760-51-5
MF:C16H12BrF3O
MW:357.16509437561
CID:4719026
Update Time:2023-08-15
3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-2'-trifluoromethylpropiophenone
- 3-(3-Bromophenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one
- 3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone
-
- Inchi： 1S/C16H12BrF3O/c17-12-5-3-4-11(10-12)8-9-15(21)13-6-1-2-7-14(13)16(18,19)20/h1-7,10H,8-9H2
- InChI Key： CYJJHEIZFPQWKK-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CCC(C1C=CC=CC=1C(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 356
- Topological Polar Surface Area: 17.1
3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206073-1g |
3-(3-bromophenyl)-2'-trifluoromethylpropiophenone |
898760-51-5 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 206073-2g |
3-(3-bromophenyl)-2'-trifluoromethylpropiophenone |
898760-51-5 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 206073-5g |
3-(3-bromophenyl)-2'-trifluoromethylpropiophenone |
898760-51-5 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| TRC | B099360-250mg |
3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone |
898760-51-5 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B099360-500mg |
3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone |
898760-51-5 | 500mg |
$ 735.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658935-1g |
3-(3-Bromophenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one |
898760-51-5 | 98% | 1g |
￥3922.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658935-5g |
3-(3-Bromophenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one |
898760-51-5 | 98% | 5g |
￥15388.00 | 2024-04-26 |
3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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